Cas no 139-94-6 (N-Ethyl-N'-(5-nitro-2-thiazolyl)urea)

• Product Name: N-Ethyl-N'-(5-nitro-2-thiazolyl)urea
• CAS No: 139-94-6
• MF: C₆H₈N₄O₃S
• MW: 216.217719078064
• CID: 147238
• PubChem ID: 8776
• Update Time: 2025-10-28

N-Ethyl-N'-(5-nitro-2-thiazolyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-(5-nitrothiazol-2-yl)urea
• 1-ethyl-3-(5-nitro-1,3-thiazol-2-yl)urea
• N-ETHYL-N'-(5-NITRO-2-THIAZOLYL)UREA
• Urea,N-ethyl-N'-(5-nitro-2-thiazolyl)-
• 1-Ethyl-3-(5-nitro-2-thiazolyl)harnstoff
• Hepzide
• Hepzide 30
• N-Aethyl-N'-(5-nitro-thiazol-2-yl)-harnstoff
• N-ethyl-N'-(5-nitro-thiazol-2-yl)-urea
• Nithiazid
• Nithiazide
• 1-Ethyl-3-(5-nitro-2-thiazolyl)urea
• HSDB 7098
• SCHEMBL836586
• NITHIAZIDE [IARC]
• A906308
• NCI-C03792
• Urea, N-ethyl-N'-(5-nitro-2-thiazolyl)-
• NS00024530
• CCRIS 435
• G9PO1G721T
• Urea, 1-ethyl-3-(5-nitro-2-thiazolyl)-
• CHEMBL428786
• 139-94-6
• C19468
• Q27156004
• 1-Ethyl-3-(5-nitro-2-thiazolyl) urea
• NITHIAZIDE [MI]
• DTXSID1020936
• UNII-G9PO1G721T
• BRN 0218168
• NITHIAZIDE [HSDB]
• CHEBI:82500
• EINECS 205-387-1
• N-Ethyl-N'-(5-nitro-2-thiazolyl)urea

• Inchi： 1S/C6H8N4O3S/c1-2-7-5(11)9-6-8-3-4(14-6)10(12)13/h3H,2H2,1H3,(H2,7,8,9,11)
• InChI Key： FQSUTLQHSDLLAN-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1NC(NCC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.03200
• Monoisotopic Mass: 216.03171130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Density: 1.478 (estimate)
• Melting Point: 228°C (rough estimate)
• Refractive Index: 1.6200 (estimate)
• PSA: 128.08000
• LogP: 2.17980
• pka: 7.3(at 25℃)

N-Ethyl-N'-(5-nitro-2-thiazolyl)urea Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Nitrothiazoles

Additional information on N-Ethyl-N'-(5-nitro-2-thiazolyl)urea

N-Ethyl-N'-(5-nitro-2-thiazolyl)urea: A Comprehensive Overview

N-Ethyl-N'-(5-nitro-2-thiazolyl)urea, commonly referred to by its CAS number 139-94-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique molecular structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses.

The molecular structure of N-Ethyl-N'-(5-nitro-2-thiazolyl)urea consists of a urea group bridging an ethyl group and a 5-nitro-2-thiazolyl moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key feature of this compound. The presence of the nitro group at the 5-position of the thiazole ring introduces significant electronic effects, which can influence the compound's reactivity and biological activity.

Recent studies have explored the synthesis and characterization of N-Ethyl-N'-(5-nitro-2-thiazolyl)urea. Researchers have employed various methodologies to optimize its synthesis, including condensation reactions between appropriate thiazole derivatives and urea precursors. These studies have highlighted the importance of reaction conditions, such as temperature and solvent choice, in achieving high yields and purity of the final product.

In terms of applications, N-Ethyl-N'-(5-nitro-2-thiazolyl)urea has shown promise in the field of pharmacology. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating that it may modulate key inflammatory pathways. Additionally, this compound has been investigated for its antifungal properties, making it a candidate for use in agricultural applications or as a component in antifungal formulations.

One area of particular interest is the exploration of N-Ethyl-N'-(5-nitro-2-thiazolyl)urea's role in cancer therapy. Recent findings suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key enzymes associated with tumor growth.

The structural versatility of N-Ethyl-N'-(5-nitro-2-thiazolyl)urea also makes it a valuable intermediate in the synthesis of more complex molecules. For instance, it has been used as a building block in the construction of heterocyclic compounds with potential therapeutic applications.

In conclusion, N-Ethyl-N'-(5-nitro-2-thiazolyl)urea (CAS No. 139-94-6) is a compound with multifaceted applications and ongoing research interest. Its unique structure and functional groups position it as a valuable tool in both academic and industrial settings, particularly in drug discovery and chemical synthesis.